Cas no 144486-15-7 (D-Glucitol,1,1'-[(2-aminoethyl)imino]bis[1-deoxy-4-O-b-D-galactopyranosyl- (9CI))

• Product Name: D-Glucitol,1,1'-[(2-aminoethyl)imino]bis[1-deoxy-4-O-b-D-galactopyranosyl- (9CI)
• CAS No: 144486-15-7
• MF: C₂₆H₅₂N₂O₂₀
• MW: 712.692490577698
• CID: 186985
• PubChem ID: 197512
• Update Time: 2025-04-19

D-Glucitol,1,1'-[(2-aminoethyl)imino]bis[1-deoxy-4-O-b-D-galactopyranosyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• D-Glucitol,1,1'-[(2-aminoethyl)imino]bis[1-deoxy-4-O-b-D-galactopyranosyl- (9CI)
• 6-[2-aminoethyl-[2,3,5,6-tetrahydroxy-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhexyl]amino]-3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhexane-1,2,4,5-tetrol
• 6,6'-[(2-aminoethyl)imino]bis(3-{[3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl]oxy}hexane-1,2,4,5-tetrol) (non-preferred name)
• DLEDA
• N,N-Dilactitolethylenediamine
• 144486-15-7
• N,N-Dilactitol ethylenediamine

• Inchi： 1S/C26H52N2O20/c27-1-2-28(3-9(33)15(37)23(11(35)5-29)47-25-21(43)19(41)17(39)13(7-31)45-25)4-10(34)16(38)24(12(36)6-30)48-26-22(44)20(42)18(40)14(8-32)46-26/h9-26,29-44H,1-8,27H2
• InChI Key： LYDRIIBEBBVYQE-UHFFFAOYSA-N
• SMILES： O(C(C(CO)O)C(C(CN(CCN)CC(C(C(C(CO)O)OC1C(C(C(C(CO)O1)O)O)O)O)O)O)O)C1C(C(C(C(CO)O1)O)O)O

Computed Properties

• Exact Mass: 712.31134205g/mol
• Monoisotopic Mass: 712.31134205g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 17
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 48
• Rotatable Bond Count: 20
• Complexity: 834
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 18
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -10.2
• Topological Polar Surface Area: 390Ų